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Compound of Interest

Compound Name:
methyl 4-bromo-3-formyl-1H-

indole-7-carboxylate

Cat. No.: B11843039

Get Quote

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a vast array of bioactive natural products and FDA-approved

drugs.[1][2] Its unique electronic properties and ability to engage in various biological

interactions, including hydrogen bonding and π-stacking, make it an ideal scaffold for drug

design.[1][3] The strategic functionalization of the indole core is paramount to modulating its

pharmacological profile.

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate (CAS: 1643573-87-8) is a particularly

valuable synthetic intermediate. It incorporates three distinct and orthogonally reactive

functional groups onto the indole framework:

A C3-formyl group, a versatile handle for numerous chemical transformations.[4]

A C4-bromo substituent, perfectly positioned for transition-metal-catalyzed cross-coupling

reactions.

A C7-methyl carboxylate group, which can be readily modified to explore interactions within a

target's binding pocket.
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This trifecta of functionalities provides medicinal chemists with a powerful platform for

generating diverse molecular libraries, enabling the systematic exploration of structure-activity

relationships (SAR) in drug discovery programs.

Physicochemical and Spectroscopic Profile
A clear understanding of a compound's physical and chemical properties is fundamental to its

application. The key characteristics of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate are

summarized below.

Property Value Source

CAS Number 1643573-87-8 [5]

Molecular Formula C₁₁H₈BrNO₃ [5]

Molecular Weight 282.09 g/mol [5]

Appearance
Off-white to yellow solid

(predicted)
-

SMILES
COC(=O)c1cccc2c1c(c[nH]2)C

=O
[5]

Purity
≥95% (typical commercial

grade)
-

Spectroscopic Characterization (Predicted):

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde

proton (~10.0 ppm), the N-H proton of the indole ring (>11.0 ppm in DMSO-d₆), aromatic

protons on the benzene ring, the C2-proton, and the methyl ester protons (~3.9 ppm).[6][7][8]

¹³C NMR: The carbon spectrum will feature characteristic resonances for the aldehyde

carbonyl (~185 ppm), the ester carbonyl (~165 ppm), and various sp²-hybridized carbons of

the bicyclic indole core.[7][8]

Infrared (IR) Spectroscopy: The IR spectrum should display prominent absorption bands for

the N-H stretch (~3300 cm⁻¹), the aldehyde C=O stretch (~1670 cm⁻¹), and the ester C=O
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stretch (~1720 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a

monobrominated compound, with two major peaks of nearly equal intensity separated by 2

m/z units (⁷⁹Br and ⁸¹Br).

Synthesis and Mechanistic Rationale
The most logical and industrially scalable approach to synthesizing methyl 4-bromo-3-formyl-
1H-indole-7-carboxylate is through the electrophilic formylation of a pre-functionalized indole

precursor. The Vilsmeier-Haack reaction is the premier method for this transformation due to its

high regioselectivity for the electron-rich C3 position of the indole nucleus.[4]

Core Synthetic Pathway:

The synthesis commences with the precursor, methyl 4-bromo-1H-indole-7-carboxylate, which

undergoes a Vilsmeier-Haack reaction using a pre-formed Vilsmeier reagent derived from

phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Methyl 4-bromo-1H-indole-7-carboxylate 1. POCl₃, DMF
2. H₂O work-up

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate
(CAS 1643573-87-8)

Vilsmeier-Haack
Formylation

Click to download full resolution via product page

Caption: Synthetic route via Vilsmeier-Haack formylation.

Mechanistic Deep Dive:

The Vilsmeier-Haack reaction proceeds through a well-established mechanism:

Formation of the Vilsmeier Reagent: DMF, a substituted amide, reacts with the powerful

Lewis acid POCl₃ to form a highly electrophilic chloroiminium ion, also known as the

Vilsmeier reagent.[9]

Electrophilic Aromatic Substitution: The electron-rich indole ring, acting as a nucleophile,

attacks the Vilsmeier reagent. This attack occurs preferentially at the C3 position, which has
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the highest electron density.

Iminium Intermediate Formation: The initial adduct eliminates HCl to form a stable iminium

ion intermediate.

Hydrolysis: During the aqueous work-up, the iminium ion is readily hydrolyzed to yield the

final 3-formylindole product.

While classic, the Vilsmeier-Haack reaction requires stoichiometric amounts of hazardous

POCl₃.[10] Modern research has explored greener alternatives, such as boron-catalyzed or

iron-catalyzed formylations, which offer milder conditions and reduce hazardous waste.[4][11]

Detailed Experimental Protocol (Vilsmeier-Haack)
This protocol is a representative procedure based on established methodologies for indole

formylation and should be adapted and optimized for specific laboratory conditions.

Safety Precaution: This reaction should be performed in a well-ventilated fume hood by trained

personnel. POCl₃ is highly corrosive and reacts violently with water. Appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is

mandatory.

Reagent Preparation: In a three-necked, flame-dried round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-

dimethylformamide (DMF, 3.0 eq.). Cool the flask to 0 °C in an ice-water bath.

Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise to the

cooled DMF via the dropping funnel over 30 minutes. Maintain the temperature below 5 °C.

After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to

ensure the complete formation of the Vilsmeier reagent.

Substrate Addition: Dissolve methyl 4-bromo-1H-indole-7-carboxylate (1.0 eq.) in a minimal

amount of anhydrous DMF and add this solution dropwise to the Vilsmeier reagent at 0 °C.

Reaction: After the addition, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).
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Quenching and Hydrolysis: Once the reaction is complete, carefully and slowly pour the

reaction mixture onto crushed ice containing an excess of sodium acetate or sodium

hydroxide solution to neutralize the acid and hydrolyze the intermediate. This step is highly

exothermic and must be performed with caution.

Product Isolation: Stir the resulting suspension for 1 hour. The product will typically

precipitate out of the aqueous solution. Collect the solid product by vacuum filtration and

wash it thoroughly with cold water.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel column

chromatography to yield the pure methyl 4-bromo-3-formyl-1H-indole-7-carboxylate.

Reactivity and Strategic Applications in Drug
Discovery
The true value of this compound lies in the differential reactivity of its three functional groups,

which can be addressed selectively to build molecular complexity. This makes it an exemplary

starting point for creating diverse chemical libraries for high-throughput screening.

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate

C3-Formyl Group C4-Bromo Group C7-Ester Group

Reductive Amination
(amines)

Wittig Reaction
(alkenes)

Condensation
(Schiff bases, chalcones)

Suzuki Coupling
(aryl/vinyl groups)

Buchwald-Hartwig
(amines, amides)

Sonogashira Coupling
(alkynes)

Hydrolysis
(carboxylic acid)

Amidation
(amides)
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Caption: Key reaction pathways for molecular diversification.

The C3-Formyl Group: This aldehyde is a gateway to a multitude of derivatives. It readily

undergoes reductive amination to install various amine side chains, participates in Wittig

reactions to form alkenes, and engages in condensation reactions to produce imines or

chalcone-like structures.[4][12] These transformations are fundamental for probing polar and

lipophilic interactions in drug targets.

The C4-Bromo Group: As an aryl bromide, this position is primed for a wide range of

palladium-catalyzed cross-coupling reactions. Suzuki, Stille, and Negishi couplings can

introduce new aryl or alkyl groups, while Buchwald-Hartwig amination can form C-N bonds.

[13][14] This allows for the extension of the molecule into new regions of chemical space,

which is critical for optimizing binding affinity and selectivity.

The C7-Methyl Carboxylate: The ester can be easily hydrolyzed to the corresponding

carboxylic acid. This acid is a common pharmacophore that can engage in ionic interactions

or serve as a hydrogen bond donor/acceptor. Furthermore, the carboxylic acid can be

converted into a diverse array of amides via standard peptide coupling protocols, a strategy

frequently employed to improve pharmacokinetic properties and target engagement.[15][16]

Therapeutic Potential: Indole-based compounds have shown efficacy as inhibitors of various

biological targets, including protein kinases, tubulin, and histone deacetylases (HDACs).[2][17]

The structural features of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate make it an ideal

starting point for designing inhibitors for such targets. For example, the C3 position can be

elaborated to mimic the trimethoxyphenyl (TMP) ring that binds to the colchicine site of tubulin,

while the C4 and C7 positions can be modified to enhance potency and selectivity.[17]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be followed. The toxicological

properties of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate have not been fully

investigated.[18]

Handling: Always handle this compound in a well-ventilated chemical fume hood. Wear

appropriate PPE, including safety glasses with side shields, a flame-retardant lab coat, and

nitrile gloves. Avoid inhalation of dust and direct contact with skin and eyes.[18]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[18]

First Aid: In case of accidental contact, flush the affected skin or eyes with copious amounts

of water for at least 15 minutes and seek immediate medical attention. If inhaled, move to

fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[18]

Conclusion
Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate is more than just a chemical; it is a

strategic tool for innovation in medicinal chemistry. Its multifunctional nature provides a robust

and flexible platform for the synthesis of novel, complex, and biologically active molecules. By

enabling rapid diversification and systematic SAR studies, this building block empowers

researchers to accelerate the discovery and development of next-generation therapeutics to

address unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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